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Abstract

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 1,1,2-Trichlorohex-1-ene. Due to the limited availability of direct experimental
data for this specific compound, this guide also incorporates information on analogous
chlorinated alkenes and general principles of organic chemistry to offer a predictive
understanding of its characteristics. This document is intended to serve as a foundational
resource for researchers, scientists, and professionals in drug development who may be
working with or investigating this and related compounds. All quantitative data is summarized in
structured tables, and where applicable, general experimental methodologies and logical
workflows are presented.

Introduction

1,1,2-Trichlorohex-1-ene is a chlorinated alkene with the molecular formula CsHoCls. While
specific applications and extensive research on this particular molecule are not widely
documented, its structure suggests potential utility as an intermediate in organic synthesis, a
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monomer for specialized polymers, or as a subject of study in toxicology and environmental
science due to the prevalence of chlorinated hydrocarbons as industrial chemicals and
pollutants.[1][2] This guide aims to consolidate the available information and provide a
framework for understanding its properties and potential applications.

Physical Properties

Direct experimental data for many physical properties of 1,1,2-Trichlorohex-1-ene are not
readily available in the reviewed literature. The following table summarizes the known and
computed physical properties. For properties lacking experimental values, a qualitative
description or data from analogous compounds is provided as a reference.
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Property Value/Description Source
Molecular Formula CeHoCl3 [3]
Molecular Weight 187.5 g/mol [3]
CAS Number 53977-99-4 [3]

Likely a colorless liquid at
room temperature,

Appearance o o N/A
characteristic of similar

chlorinated hydrocarbons.[4][5]

Expected to have a slight,
Odor sweetish odor, similar to other N/A

vinyl chloride compounds.[4][5]

Not experimentally determined.
Density Expected to be denser than N/A

water.

Not experimentally determined.
The boiling points of alkenes
are generally slightly lower

N ) than their alkane counterparts.

Boiling Point ] N/A

[6] The presence of chlorine
atoms will increase the boiling
point compared to non-

chlorinated hexene.

Melting Point Not experimentally determined.  N/A

Expected to be practically

insoluble in water but soluble
Solubility in many organic solvents, a N/A

common characteristic of

chlorinated hydrocarbons.[3]

Vapor Pressure Not experimentally determined.  N/A
Refractive Index Not experimentally determined.  N/A
XLogP3-AA 4.3 [3]
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Topological Polar Surface Area 0 A2 [3]
Heavy Atom Count 9 [3]
Rotatable Bond Count 3 [3]

Chemical Properties and Reactivity

The chemical behavior of 1,1,2-Trichlorohex-1-ene is dictated by the presence of the carbon-
carbon double bond and the three chlorine atoms.

Stability and Storage:

 Stability: Chlorinated alkenes can be reactive and may polymerize, especially in the
presence of light, air, oxygen, or catalysts.[3][5] Vinyl chloride, a related compound, is known
to be unstable at high temperatures.[5]

o Storage: It is advisable to store 1,1,2-Trichlorohex-1-ene in a cool, dark, and well-ventilated
area, away from incompatible materials such as strong oxidizing agents.[7]

Reactivity:

e The double bond in 1,1,2-Trichlorohex-1-ene is electron-rich and susceptible to electrophilic
addition reactions.

e The chlorine atoms are electron-withdrawing and can influence the reactivity of the double
bond.

e The C-Cl bonds can undergo nucleophilic substitution or elimination reactions under
appropriate conditions.[8]

 Vinyl chlorides are highly reactive and can participate in polymerization reactions.[3]

The following diagram illustrates a general logical workflow for assessing the reactivity of 1,1,2-
Trichlorohex-1-ene.
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Reactivity Assessment Workflow

1,1,2-Trichlorohex-1-ene
(C6H9CI3)

:

Identify Reactive Sites
- C=C Double Bond
- C-Cl Bonds

'

Predict Reaction Types

N

Electrophilic Addition Nucleophilic Substitution Elimination
(at C=C) (at C-CI) (Dehydrochlorination)

Polymerization

Consider Steric Hindrance
and Electronic Effects

Design and Conduct
Experimental Verification

Click to download full resolution via product page

Caption: Logical workflow for assessing the chemical reactivity of 1,1,2-Trichlorohex-1-ene.

Experimental Protocols

Specific, detailed experimental protocols for the synthesis, purification, and analysis of 1,1,2-
Trichlorohex-1-ene are not available in the public domain. However, general methodologies

applicable to chlorinated hydrocarbons can be adapted.
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General Synthesis Approach

A plausible synthetic route to 1,1,2-Trichlorohex-1-ene could involve the dehydrochlorination
of a more saturated polychlorinated hexane or the direct chlorination of hexene or a partially
chlorinated hexene. The following diagram outlines a generalized synthetic workflow.

General Synthetic Workflow for Trichloroalkenes

Starting Material
(e.g., Hexene or Polychlorinated Hexane)

'

Chlorination or
Dehydrochlorination Reaction

'

Reaction Quenching

'

Liquid-Liquid Extraction

'

Drying of Organic Phase

l

Purification
(e.g., Distillation, Chromatography)

'

Characterization
(NMR, MS, IR)

1,1,2-Trichlorohex-1-ene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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